Cas no 499157-27-6 (Benzoic acid, 2-iodo-5-methyl-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid, 2-iodo-5-methyl-, 1,1-dimethylethyl ester
• CAS No: 499157-27-6
• MF: C₁₂H₁₅IO₂
• MW: 318.150776147842
• CID: 1539256
• Update Time: 2024-08-23

Benzoic acid, 2-iodo-5-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-iodo-5-methyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H15IO2/c1-8-5-6-10(13)9(7-8)11(14)15-12(2,3)4/h5-7H,1-4H3
• InChI Key： GHRRRDZKXPQQBT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)C1=CC(C)=CC=C1I

Computed Properties

• Exact Mass: 318.01125

Experimental Properties

• Density: 1.478±0.06 g/cm3(Predicted)
• Boiling Point: 317.4±22.0 °C(Predicted)
• PSA: 26.3